(trans)-2-(4-Bromophenyl)cyclopropanamine hydrochloride
Overview
Description
Trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of cyclopropane-containing compounds, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride involves its binding to the serotonin and dopamine transporters. This binding results in the inhibition of the reuptake of these neurotransmitters, leading to increased levels of serotonin and dopamine in the synaptic cleft. This increased neurotransmitter activity is believed to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
Trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride has been found to exhibit significant antidepressant and anxiolytic effects in animal models. It has also been found to exhibit activity against ADHD and Parkinson's disease. These effects are believed to be due to the increased levels of serotonin and dopamine in the brain resulting from the inhibition of their reuptake.
Advantages and Limitations for Lab Experiments
One of the advantages of trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride is its high affinity for the serotonin and dopamine transporters, which makes it a potent and selective inhibitor of their reuptake. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and administration.
Future Directions
There are several future directions for the study of trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride. One direction is the development of more potent and selective inhibitors of the serotonin and dopamine transporters. Another direction is the study of the long-term effects of this compound on the brain and behavior. Additionally, the potential use of this compound as a tool for studying the role of serotonin and dopamine in various neurological disorders warrants further investigation.
Conclusion:
Trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride is a promising compound that has the potential for therapeutic applications in the field of neuroscience. Its high affinity for the serotonin and dopamine transporters makes it a potent inhibitor of their reuptake, leading to increased levels of these neurotransmitters in the brain. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Scientific Research Applications
Trans-2-(4-Bromophenyl)cyclopropanamine hydrochloride has been studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to exhibit significant affinity for the serotonin transporter, which is a target for many antidepressant drugs. This compound has also been found to exhibit activity at the dopamine transporter, which is a target for drugs used to treat attention deficit hyperactivity disorder (ADHD) and Parkinson's disease.
properties
IUPAC Name |
(1R,2S)-2-(4-bromophenyl)cyclopropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H/t8-,9+;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQXNVLZRIWWINX-OULXEKPRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=C(C=C2)Br.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1N)C2=CC=C(C=C2)Br.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1228092-84-9 |
Source
|
| Record name | rac-(1R,2S)-2-(4-bromophenyl)cyclopropan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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